Cas no 115127-64-5 (4-Thiazolidinecarboxylicacid, 2-(hydroxymethyl)-, (2R-cis)- (9CI))

• Product Name: 4-Thiazolidinecarboxylicacid, 2-(hydroxymethyl)-, (2R-cis)- (9CI)
• CAS No: 115127-64-5
• MF: C₅H₉NO₃S
• MW: 163.194860219955
• CID: 130638
• PubChem ID: 45082514
• Update Time: 2025-04-19

4-Thiazolidinecarboxylicacid, 2-(hydroxymethyl)-, (2R-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinecarboxylicacid, 2-(hydroxymethyl)-, (2R-cis)- (9CI)
• (2R,4R)-2-(hydroxymethyl)-1,3-thiazolidine-4-carboxylic acid
• 4-Thiazolidinecarboxylicacid,2-(hydroxymethyl)-,(2R-cis)-(9CI)
• 115127-64-5

• Inchi： 1S/C5H9NO3S/c7-1-4-6-3(2-10-4)5(8)9/h3-4,6-7H,1-2H2,(H,8,9)/t3-,4+/m0/s1
• InChI Key： MYNHZTBPRLMLMR-IUYQGCFVSA-N
• SMILES： S1C[C@@H](C(=O)O)N[C@H]1CO

Computed Properties

• Exact Mass: 163.03037
• Monoisotopic Mass: 163.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• PSA: 69.56